Cas no 2172245-79-1 (3-cyclohexyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-cyclohexyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2172245-79-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6603391
• PubChem ID: 165574556
• Update Time: 2025-10-23

3-cyclohexyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 2172245-79-1
• 3-cyclohexyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• EN300-1559485

• Inchi： 1S/C27H32N2O5/c30-25(29-24(16-26(31)32)18-8-2-1-3-9-18)14-15-28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,1-3,8-9,14-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BKXLIGLUIUXKQY-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCCCC1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclohexyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

3-cyclohexyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid: A Key Compound in Modern Pharmaceutical Research

3-cyclohexyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, with the CAS number 2172245-79-1, represents a complex molecule that has garnered significant attention in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, including the presence of a cyclohexyl group, a fluoren-9-yl moiety, and a methoxycarbonyl functionality. These elements collectively contribute to its potential applications in drug development and synthetic chemistry.

The fluoren-9-yl group, a derivative of fluorene, is a well-known scaffold in medicinal chemistry due to its ability to modulate biological activity. The methoxycarbonyl functionality further enhances the molecule's reactivity and solubility properties, making it suitable for various chemical transformations. The cyclohexyl substituent adds steric bulk, which can influence the molecule's interactions with biological targets.

Recent studies have highlighted the importance of fluoren-9-yl-based compounds in the design of novel therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of a series of fluoren-9-yl-containing derivatives with promising anti-inflammatory activity. These compounds were evaluated for their ability to modulate cytokine production, demonstrating potential as candidates for treating chronic inflammatory diseases.

The methoxycarbonyl group in 3-cyclohexyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid plays a critical role in its chemical behavior. This functionality can participate in ester hydrolysis reactions, which are essential in the metabolism of drugs within the body. Researchers have explored the impact of methoxycarbonyl substitutions on the pharmacokinetic profiles of related compounds, revealing that such modifications can significantly alter drug half-life and bioavailability.

One of the most intriguing aspects of 3-cyclo...